Cas no 2701849-33-2 (Cp93129 hydrochloride)

Cp93129 hydrochloride is a selective 5-HT1B receptor agonist, commonly utilized in pharmacological research to study serotonin receptor mechanisms. Its high affinity and specificity for the 5-HT1B subtype make it a valuable tool for investigating neurotransmitter regulation, neuropharmacology, and potential therapeutic applications. The hydrochloride salt form ensures enhanced solubility and stability, facilitating its use in in vitro and in vivo studies. Cp93129 hydrochloride is particularly useful in exploring the role of 5-HT1B receptors in conditions such as migraine, anxiety, and depression. Its well-characterized activity and reliable performance contribute to its widespread adoption in neuroscience and drug discovery research.

Cp93129 hydrochloride structure

Product Name:Cp93129 hydrochloride

CAS No:2701849-33-2

MF:C₁₂H₁₄ClN₃O

MW:251.712061405182

CID:5194922

Update Time:2025-05-28

Cp93129 hydrochloride Chemical and Physical Properties

Names and Identifiers

- cp93129 hydrochloride
- 3-(1,2,3,6-tetrahydropyridin-4-yl)-1H,4H,5H-pyrrolo[3,2-b]pyridin-5-one hydrochloride
- 3-(1,2,3,6-Tetrahydropyridin-4-yl)-1H-pyrrolo[3,2-b]pyridin-5(4H)-one hydrochloride
- Cp93129 hydrochloride
- Inchi： 1S/C12H13N3O.ClH/c16-11-2-1-10-12(15-11)9(7-14-10)8-3-5-13-6-4-8;/h1-3,7,13-14H,4-6H2,(H,15,16);1H
- InChI Key： FBUMBKLIKZTQGE-UHFFFAOYSA-N
- SMILES： Cl.O=C1C=CC2=C(C(=CN2)C2=CCNCC2)N1

Computed Properties

Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 361
Topological Polar Surface Area: 56.9

Cp93129 hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM515966-1g	3-(1,2,3,6-Tetrahydropyridin-4-yl)-1H-pyrrolo[3,2-b]pyridin-5(4H)-one hydrochloride	2701849-33-2	98%	1g	$942	2024-07-28
Ambeed	A638476-1g	3-(1,2,3,6-Tetrahydropyridin-4-yl)-1H-pyrrolo[3,2-b]pyridin-5(4H)-one dihydrochloride	2701849-33-2	98%	1g	$950.0	2024-07-28

Cp93129 hydrochloride Related Literature

1. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
2. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
3. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
4. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
5. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203

Additional information on Cp93129 hydrochloride

Comprehensive Overview of Cp93129 Hydrochloride (CAS No. 2701849-33-2): Properties, Applications, and Research Insights

Cp93129 hydrochloride (CAS No. 2701849-33-2) is a specialized compound gaining attention in pharmacological and biochemical research due to its selective receptor-binding properties. As a derivative of the tryptamine class, it is widely studied for its potential role in modulating serotonin receptors, particularly the 5-HT1B subtype. Researchers are increasingly exploring its applications in neuroscience, drug development, and therapeutic interventions, aligning with the growing demand for targeted neuroactive compounds.

The compound's molecular structure features a hydrochloride salt form, enhancing its solubility and stability for experimental use. This characteristic makes Cp93129 hydrochloride a preferred choice for in vitro and in vivo studies, addressing key challenges in drug delivery systems. Recent publications highlight its utility in investigating migraine pathways and mood disorders, topics frequently searched in academic and medical communities. Its mechanism of action as a 5-HT1B receptor agonist further positions it as a valuable tool for understanding neurotransmitter dynamics.

From a synthetic chemistry perspective, Cp93129 hydrochloride (CAS No. 2701849-33-2) is synthesized through multi-step organic reactions, ensuring high purity for research applications. Analytical techniques such as HPLC and mass spectrometry are employed to verify its structural integrity, a critical factor for reproducibility in studies. The compound's stability under controlled storage conditions (-20°C, desiccated) is frequently queried by researchers, reflecting practical concerns in laboratory management.

Emerging trends in personalized medicine and neuropharmacology have amplified interest in Cp93129 hydrochloride. Online searches often focus on its comparative efficacy with other serotonergic agents or its potential off-label applications. While preclinical data are promising, rigorous clinical trials are needed to validate its therapeutic potential—a nuance often overlooked in public discussions but emphasized in peer-reviewed literature.

For researchers sourcing Cp93129 hydrochloride, considerations like batch-to-batch consistency and supplier reliability are paramount. These practical aspects dominate forum discussions and procurement queries, underscoring the need for transparent chemical sourcing practices. The compound's CAS registry (No. 2701849-33-2) serves as a universal identifier, streamlining database searches across platforms like PubChem and Reaxys.

Environmental and handling guidelines for Cp93129 hydrochloride adhere to standard laboratory safety protocols, though it is not classified as hazardous under current regulations. This distinction is crucial for institutions prioritizing green chemistry principles. Its biodegradation profile remains an active area of study, coinciding with broader interest in sustainable research chemicals.

In summary, Cp93129 hydrochloride (CAS No. 2701849-33-2) represents a convergence point for cutting-edge neuroscience and precision pharmacology. Its evolving research landscape mirrors societal priorities in mental health innovation and translational medicine, making it a compound of enduring scientific relevance.